Cas no 2229146-00-1 (3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid)
3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid
- 3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid
- 2229146-00-1
- EN300-1874336
-
- Inchi: 1S/C15H27NO5/c1-14(2,3)21-13(19)16-11-7-5-10(6-8-11)9-15(4,20)12(17)18/h10-11,20H,5-9H2,1-4H3,(H,16,19)(H,17,18)
- InChI Key: GPHUOAVCLZJVHR-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)(C)CC1CCC(CC1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 301.18892296g/mol
- Monoisotopic Mass: 301.18892296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 95.9Ų
3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1874336-0.05g |
3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid |
2229146-00-1 | 0.05g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1874336-0.1g |
3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid |
2229146-00-1 | 0.1g |
$1119.0 | 2023-09-18 | ||
| Enamine | EN300-1874336-0.25g |
3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid |
2229146-00-1 | 0.25g |
$1170.0 | 2023-09-18 | ||
| Enamine | EN300-1874336-0.5g |
3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid |
2229146-00-1 | 0.5g |
$1221.0 | 2023-09-18 | ||
| Enamine | EN300-1874336-1.0g |
3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid |
2229146-00-1 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1874336-2.5g |
3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid |
2229146-00-1 | 2.5g |
$2492.0 | 2023-09-18 | ||
| Enamine | EN300-1874336-5.0g |
3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid |
2229146-00-1 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1874336-10.0g |
3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid |
2229146-00-1 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1874336-1g |
3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid |
2229146-00-1 | 1g |
$1272.0 | 2023-09-18 | ||
| Enamine | EN300-1874336-5g |
3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid |
2229146-00-1 | 5g |
$3687.0 | 2023-09-18 |
3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid
3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxy-2-methylpropanoic Acid: A Comprehensive Overview
The compound with CAS No. 2229146-00-1, known as 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl amino group attached to a cyclohexane ring and a hydroxyl group on a methylpropanoic acid moiety. The combination of these functional groups makes it a versatile compound with intriguing chemical properties.
Recent studies have highlighted the importance of tert-butoxy carbonyl amino groups in drug design, particularly in the development of bioactive molecules. The presence of this group in the compound suggests its potential role in modulating biological activities, such as enzyme inhibition or receptor binding. The cyclohexane ring, on the other hand, provides structural rigidity and stability, which are crucial for maintaining the compound's bioavailability and pharmacokinetic properties.
The hydroxyl group on the methylpropanoic acid moiety adds to the compound's versatility by enabling it to participate in hydrogen bonding interactions. This feature is particularly advantageous in medicinal chemistry, where hydrogen bonding plays a critical role in molecular recognition and binding affinity. Recent research has demonstrated that such compounds can serve as scaffolds for developing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.
The synthesis of 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid involves a multi-step process that combines advanced organic synthesis techniques. The use of protecting groups, such as the tert-butoxycarbonyl (Boc) group, is essential for controlling the reactivity of intermediate compounds during the synthesis. This approach ensures high yields and purity, making it suitable for large-scale production in pharmaceutical settings.
From a pharmacological perspective, this compound has shown promising results in preclinical studies. Its ability to modulate key biological pathways makes it a potential candidate for drug development. For instance, studies have indicated that the compound exhibits selective inhibition of certain kinases, which are implicated in various pathological conditions. Furthermore, its hydroxyl group contributes to its solubility and absorption properties, which are critical for its efficacy as a therapeutic agent.
Another area of interest lies in the compound's potential application in drug delivery systems. The combination of its structural features allows for the development of targeted drug delivery vehicles that can enhance the bioavailability and reduce side effects. Recent advancements in nanotechnology have enabled researchers to incorporate such compounds into lipid-based or polymeric nanoparticles, further expanding their therapeutic potential.
In terms of environmental impact, the compound's biodegradability and toxicity profile are under investigation. Initial findings suggest that it exhibits low toxicity to aquatic organisms, which aligns with current trends toward green chemistry and sustainable practices. However, further studies are required to fully assess its environmental footprint and ensure its safe use in industrial applications.
Looking ahead, the development of 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid into a clinically relevant drug will depend on several factors, including its safety profile, efficacy in human trials, and manufacturability. Collaborative efforts between academic researchers and pharmaceutical companies are expected to drive innovation in this field and pave the way for new therapeutic interventions.
In conclusion, 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid represents a promising compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for drug development and material science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern medicine and improving human health.
2229146-00-1 (3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxy-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)